Cas no 1227603-83-9 (3-bromo-4-(bromomethyl)-5-methoxypyridine)

• Product Name: 3-bromo-4-(bromomethyl)-5-methoxypyridine
• CAS No: 1227603-83-9
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 4927555
• PubChem ID: 129948019
• Update Time: 2025-07-23

3-bromo-4-(bromomethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-bromomethyl-5-methoxypyridine
• 3-bromo-4-(bromomethyl)-5-methoxypyridine

• Inchi： 1S/C7H7Br2NO/c1-11-7-4-10-3-6(9)5(7)2-8/h3-4H,2H2,1H3
• InChI Key： ZPUVWGVQNRVOEZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=CC=1OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 3-bromo-4-(bromomethyl)-5-methoxypyridine

Introduction to 3-bromo-4-(bromomethyl)-5-methoxypyridine (CAS No: 1227603-83-9)

3-bromo-4-(bromomethyl)-5-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No) 1227603-83-9, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological potential. The presence of both bromo and methoxy substituents, along with a bromomethyl group, makes it a valuable building block for synthesizing more complex molecules.

The structural features of 3-bromo-4-(bromomethyl)-5-methoxypyridine contribute to its utility in organic synthesis. The bromo groups at the 3rd and 4th positions provide opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds. Meanwhile, the methoxy group at the 5th position can participate in various transformations, including nucleophilic substitution or elimination reactions, depending on the reaction conditions.

In recent years, 3-bromo-4-(bromomethyl)-5-methoxypyridine has been explored in the development of novel therapeutic agents. Its pyridine core is a common motif in many bioactive molecules, including kinase inhibitors and antiviral compounds. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The bromomethyl group, in particular, serves as a versatile handle for introducing additional functional groups through Michael additions or radical reactions, enabling the creation of structurally diverse derivatives.

One notable application of 3-bromo-4-(bromomethyl)-5-methoxypyridine is in the field of drug discovery, where it has been utilized to develop novel scaffolds with potential pharmacological activity. Researchers have leveraged its reactivity to generate libraries of compounds for high-throughput screening (HTS). These efforts have led to the identification of lead structures with promising biological profiles. For example, derivatives of this compound have shown inhibitory effects on certain protein kinases, which are key targets in oncology research.

The compound's utility extends beyond pharmaceuticals into agrochemical applications. Pyridine-based molecules are frequently employed in the formulation of pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The synthetic versatility of 3-bromo-4-(bromomethyl)-5-methoxypyridine allows chemists to modify its structure to optimize its efficacy as an agrochemical agent while minimizing environmental impact.

Advances in synthetic methodologies have further enhanced the appeal of 3-bromo-4-(bromomethyl)-5-methoxypyridine as a research tool. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient preparations of this intermediate. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

The chemical properties of 3-bromo-4-(bromomethyl)-5-methoxypyridine make it particularly suitable for applications involving transition metal catalysis. Palladium and copper-based catalysts are commonly employed in reactions where it serves as a precursor. For example, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or vinyl groups onto its pyridine ring, expanding its structural diversity. Such modifications are often critical for fine-tuning the biological activity of derived compounds.

In conclusion, 3-bromo-4-(bromomethyl)-5-methoxypyridine (CAS No: 1227603-83-9) is a multifaceted compound with broad utility across pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic transformations, making it an indispensable intermediate for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in medicinal chemistry and industrial applications.